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Compound of Interest

Compound Name: GR 64349

Cat. No.: B11932321 Get Quote

GR 64349 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the vehicle and solvent compatibility of GR 64349, a

potent and selective tachykinin NK₂ receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of GR 64349?

A1: For initial stock solutions, dimethyl sulfoxide (DMSO) is recommended. A research study

indicates the preparation of 10 mM stock solutions in DMSO.[1] Alternatively, sterile water can

be used, with a reported solubility of up to 1 mg/mL.

Q2: Can I dissolve GR 64349 directly in aqueous buffers like PBS or saline for my

experiments?

A2: Yes, for in vivo experiments, GR 64349 can be dissolved in 0.9% saline.[2] For in vitro

assays, it is best practice to first prepare a concentrated stock solution in a suitable solvent like

DMSO and then make serial dilutions into your aqueous experimental buffer or cell culture

medium. This minimizes the risk of precipitation.

Q3: How should I store stock solutions of GR 64349?

A3: Stock solutions should be stored at -20°C or -80°C.[3] To avoid repeated freeze-thaw

cycles, which can degrade the peptide, it is advisable to aliquot the stock solution into smaller,
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single-use volumes.

Q4: What is the stability of GR 64349 in working solutions?

A4: While specific stability data for GR 64349 in various working solutions is not extensively

published, peptides in aqueous solutions are generally susceptible to degradation over time,

especially at room temperature. It is recommended to prepare fresh working dilutions for each

experiment from a frozen stock solution. If temporary storage of a working solution is

necessary, it should be kept on ice and used within the same day.

Q5: I am observing precipitation when diluting my DMSO stock solution into an aqueous buffer.

What should I do?

A5: Precipitation upon dilution can occur if the concentration of the peptide in the final aqueous

solution exceeds its solubility limit or if the percentage of DMSO is too high. To troubleshoot

this, try the following:

Increase the volume of the aqueous buffer to achieve a lower final concentration of GR
64349.

Ensure the final concentration of DMSO in your working solution is low (typically less than

0.5%) to avoid solvent-induced artifacts in biological assays.

Consider using a different aqueous buffer or adding a small amount of a stabilizing agent,

though this should be validated for compatibility with your specific assay.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving GR 64349
Incomplete solubilization in the

chosen solvent.

For aqueous solutions, gentle

warming or brief sonication

may aid dissolution. Ensure

the concentration does not

exceed the solubility limit (e.g.,

1 mg/mL in water). For DMSO,

ensure the solvent is of high

purity and anhydrous.

Inconsistent Experimental

Results

Degradation of GR 64349 in

stock or working solutions.

Aliquot stock solutions to

minimize freeze-thaw cycles.

Prepare fresh working dilutions

for each experiment. Avoid

prolonged storage of working

solutions at room temperature.

Precipitation in Cell Culture

Media

The concentration of GR

64349 exceeds its solubility in

the media, or interaction with

media components.

Prepare a higher dilution

series from your stock solution.

Ensure the final DMSO

concentration is minimal and

compatible with your cell line.

Perform a solubility test in your

specific cell culture medium

before conducting the full

experiment.

Low Bioactivity Observed

Incorrect storage, multiple

freeze-thaw cycles, or

degradation of the peptide.

Confirm that stock solutions

have been stored properly at

-20°C or -80°C.[3] Use a fresh

aliquot of the stock solution to

prepare new dilutions. If

possible, verify the activity of

GR 64349 in a well-

established positive control

assay.
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Vehicle and Solvent Compatibility Data
The following table summarizes the known solubility and compatibility of GR 64349 with

common laboratory vehicles and solvents.

Solvent/Vehicle Concentration Application Notes

Water Up to 1 mg/mL
Stock and working

solutions

Solubility is confirmed

by multiple suppliers.

DMSO Up to 10 mM Stock solutions

A common solvent for

preparing

concentrated stocks

for in vitro studies.[1]

0.9% Saline 0.01 - 10 mg/mL In vivo administration

Has been successfully

used as a vehicle for

intravenous and

subcutaneous

injections in rats.[2]

PBS (Phosphate-

Buffered Saline)
Not explicitly stated

General buffer for

dilutions

While not specifically

documented, GR

64349 is expected to

be soluble in PBS,

similar to saline. It is

advisable to perform a

small-scale solubility

test first.

Cell Culture Media
Varies (typically nM to

µM range)

In vitro cell-based

assays

Final concentrations

are typically low.

Prepare by diluting a

DMSO stock solution.

Ensure the final

DMSO concentration

is non-toxic to cells.
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Preparation of GR 64349 Stock Solution
Objective: To prepare a concentrated stock solution of GR 64349 for subsequent dilution.

Materials:

GR 64349 (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

Allow the vial of lyophilized GR 64349 to equilibrate to room temperature before opening to

prevent condensation.

Centrifuge the vial briefly to ensure all the powder is at the bottom.

Add the appropriate volume of DMSO to the vial to achieve the desired stock concentration

(e.g., 10 mM).

Gently vortex or pipette up and down to ensure the peptide is fully dissolved.

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C until use.

In Vitro Calcium Mobilization Assay
Objective: To measure the potency of GR 64349 in stimulating intracellular calcium release in

cells expressing the NK₂ receptor. This is a representative functional assay.

Materials:

CHO cells stably expressing the human NK₂ receptor

Cell culture medium (e.g., DMEM/F-12)
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Fetal Bovine Serum (FBS)

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

GR 64349 stock solution (e.g., 10 mM in DMSO)

Positive control (e.g., Neurokinin A)

96-well black, clear-bottom plates

Fluorescence plate reader

Procedure:

Cell Plating: Seed the NK₂ receptor-expressing CHO cells into 96-well plates at an

appropriate density and allow them to adhere overnight.

Dye Loading: The next day, wash the cells with assay buffer. Load the cells with a calcium-

sensitive fluorescent dye according to the manufacturer's instructions (typically for 30-60

minutes at 37°C).

Preparation of Dilutions: Prepare a serial dilution of GR 64349 in the assay buffer from the

DMSO stock solution. The final concentrations should typically range from pM to µM. Also,

prepare dilutions of the positive control.

Calcium Measurement: Place the 96-well plate into a fluorescence plate reader. Measure the

baseline fluorescence.

Compound Addition: Add the diluted GR 64349 or control solutions to the wells and

immediately begin recording the fluorescence intensity over time.

Data Analysis: The change in fluorescence intensity reflects the change in intracellular

calcium concentration. Plot the peak fluorescence response against the logarithm of the GR
64349 concentration to generate a dose-response curve and calculate the EC₅₀ value.
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Caption: GR 64349 activates the NK₂ receptor, leading to downstream signaling.

Experimental Workflow for In Vitro Assay
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Caption: A typical workflow for an in vitro functional assay using GR 64349.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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